Cas no 2229094-24-8 (1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine)

• Product Name: 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine
• CAS No: 2229094-24-8
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 6461881
• PubChem ID: 165964687
• Update Time: 2025-07-02

1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine
• [1-(2,2,3,3-tetramethylcyclopropyl)cyclopentyl]methanamine
• EN300-1806271
• 2229094-24-8

• Inchi： 1S/C13H25N/c1-11(2)10(12(11,3)4)13(9-14)7-5-6-8-13/h10H,5-9,14H2,1-4H3
• InChI Key： PJTFWCLEPLLKJE-UHFFFAOYSA-N
• SMILES： NCC1(CCCC1)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine

Introduction to 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine (CAS No. 2229094-24-8)

1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229094-24-8, represents a unique structural motif that combines a cyclopropyl group with a cyclopentylamine moiety. The presence of highly substituted cyclopropyl and cyclopentyl rings imparts distinct electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural framework of 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine is characterized by its high degree of substitution at the cyclopropyl ring, which is a rare feature in natural products and synthetic intermediates. This substitution pattern contributes to enhanced metabolic stability and lipophilicity, key factors in drug design. The compound’s ability to interact with biological targets in a selective manner has been a focal point for researchers exploring novel pharmacophores.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules with complex cyclic structures due to their potential to modulate biological pathways effectively. The 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine scaffold has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory and neurodegenerative diseases. Preliminary studies suggest that this compound exhibits promising activity against certain therapeutic targets, making it an attractive subject for further medicinal chemistry exploration.

The synthesis of 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine presents unique challenges due to the stability and reactivity of the cyclopropyl group. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining its structural integrity. Techniques such as transition-metal-catalyzed reactions and stereoselective transformations have been pivotal in achieving the desired product with high enantiomeric purity.

One of the most compelling aspects of 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine is its potential as a building block for more complex drug candidates. By leveraging its unique structural features, researchers can design derivatives that enhance pharmacological properties such as bioavailability and target specificity. The compound’s versatility has led to its incorporation into several research projects aimed at developing next-generation therapeutics.

The pharmacological profile of 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine has been extensively studied in vitro and in vivo. Initial pharmacokinetic assessments indicate that the compound exhibits favorable solubility and metabolic stability profiles. These attributes are critical for drug development as they ensure that the compound can be effectively absorbed and retained within the body while minimizing side effects.

Recent advances in computational chemistry have further illuminated the potential of 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine as a lead compound. Molecular docking simulations have identified potential binding interactions with key biological targets relevant to cancer and autoimmune diseases. These findings provide a strong rationale for conducting more detailed experimental studies to validate these interactions and explore their therapeutic implications.

The chemical diversity introduced by the tetramethylcyclopropyl group offers additional advantages in drug design. This moiety enhances the compound’s resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. Such stability is highly desirable for drugs intended for long-term use or those requiring multiple daily dosages.

As research continues to evolve, the applications of 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine are expected to expand beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its unique structural features make it a versatile platform for synthesizing novel compounds with tailored properties.

The synthesis and characterization of 1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine have set the stage for further exploration of its derivatives and analogs. Researchers are optimistic about uncovering new therapeutic applications through structural modifications that enhance efficacy while maintaining safety profiles.

In conclusion,1-(2,2,3,3-tetramethylcyclopropyl)cyclopentylmethanamine (CAS No. 2229094-24-8) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. Its potential as a lead compound for drug development underscores the importance of continued research into complex organic molecules with tailored properties.